![molecular formula C8H9ClO2 B2989541 (2-Chloro-4-methoxyphenyl)methanol CAS No. 334018-24-5](/img/structure/B2989541.png)
(2-Chloro-4-methoxyphenyl)methanol
Overview
Description
“(2-Chloro-4-methoxyphenyl)methanol” is also referred to as "4-Chloro-2-methoxybenzyl alcohol" . It is used as a reagent for various chemical organic reactions . The molecular formula is C8H9ClO2 .
Molecular Structure Analysis
The molecular structure of “(2-Chloro-4-methoxyphenyl)methanol” consists of 8 carbon atoms, 9 hydrogen atoms, 1 chlorine atom, and 2 oxygen atoms . More detailed structural analysis may be found in specific scientific literature .Chemical Reactions Analysis
While specific chemical reactions involving “(2-Chloro-4-methoxyphenyl)methanol” were not found, it’s known that similar compounds have been used in various chemical reactions .Scientific Research Applications
Asymmetric Synthesis in Organic Chemistry
(Junyang Jung et al., 2000) investigated the use of a related compound, (S)-(4 R)-2,2-Dimethyl-1,3-dioxolan-4-ylmethanol, as a chiral auxiliary for the asymmetric synthesis of α-hydroxy esters, a crucial process in organic chemistry.
Photocatalysis and Molecular Reactions
(Mitsunobu Nakamura et al., 1993) explored the photocatalytic reactions of diethyl methoxyphenyl phosphate, which involves a compound structurally similar to (2-Chloro-4-methoxyphenyl)methanol.
Investigating Zeolite Ionizing Power
(W. Ortiz et al., 1999) and (N. P. Schepp et al., 2004) conducted studies involving the 2-chloro-1-(4-methoxyphenyl)ethyl radical, generated from a derivative of (2-Chloro-4-methoxyphenyl)methanol, to understand the ionization reactions in zeolites.
Organic Chemistry Synthesis and Reactions
- (B. Reddy et al., 2012) researched the synthesis of hexahydro-1H-furo[3,4-c]pyran derivatives using a compound related to (2-Chloro-4-methoxyphenyl)methanol.
- (F. Ghelfi et al., 2003) utilized a structurally similar compound in the synthesis of pyrrolin-2-ones, relevant in medicinal chemistry.
Catalysis and Chemical Transformations
(T. Sakurai et al., 2003) investigated the effects of substituents on photocyclization in compounds related to (2-Chloro-4-methoxyphenyl)methanol, which is crucial for understanding complex organic reactions.
Protecting Groups in Organic Synthesis
(M. Kurosu et al., 2007) focused on developing new protecting groups for carboxylic acids using esters derived from a similar compound to (2-Chloro-4-methoxyphenyl)methanol, important in synthetic chemistry.
Methanol Interactions in Biological and Chemical Systems
- (Michael H. L. Nguyen et al., 2019) studied the impact of methanol on lipid dynamics, where methoxyphenyl compounds like (2-Chloro-4-methoxyphenyl)methanol may be used as probes.
- (V. Benin et al., 2002) conducted kinetic measurements in methanol, which could involve derivatives of (2-Chloro-4-methoxyphenyl)methanol.
Application in Fuel Cell Technology
(Chenyi Wang et al., 2012) explored the use of methoxyphenyl groups in synthesizing proton exchange membranes for fuel cells, where derivatives of (2-Chloro-4-methoxyphenyl)methanol could be relevant.
Safety and Hazards
properties
IUPAC Name |
(2-chloro-4-methoxyphenyl)methanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClO2/c1-11-7-3-2-6(5-10)8(9)4-7/h2-4,10H,5H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IORXRKZALSZEPL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CO)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Chloro-4-methoxyphenyl)methanol | |
CAS RN |
334018-24-5 | |
Record name | (2-chloro-4-methoxyphenyl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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